Cas no 1805123-91-4 (3-Amino-2-bromopyridine-6-methanol)
3-Amino-2-bromopyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-2-bromopyridine-6-methanol
- (5-amino-6-bromopyridin-2-yl)methanol
-
- MDL: MFCD28715201
- Inchi: 1S/C6H7BrN2O/c7-6-5(8)2-1-4(3-10)9-6/h1-2,10H,3,8H2
- InChI Key: UUTYKTVPWBZOLX-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(CO)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- XLogP3: 0.3
- Topological Polar Surface Area: 59.1
3-Amino-2-bromopyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016322-250mg |
3-Amino-2-bromopyridine-6-methanol |
1805123-91-4 | 95% | 250mg |
$989.80 | 2022-04-01 | |
| Alichem | A029016322-1g |
3-Amino-2-bromopyridine-6-methanol |
1805123-91-4 | 95% | 1g |
$3,155.55 | 2022-04-01 | |
| Enamine | EN300-20824142-0.05g |
(5-amino-6-bromopyridin-2-yl)methanol |
1805123-91-4 | 95% | 0.05g |
$245.0 | 2023-09-16 | |
| Enamine | EN300-20824142-0.1g |
(5-amino-6-bromopyridin-2-yl)methanol |
1805123-91-4 | 95% | 0.1g |
$366.0 | 2023-09-16 | |
| Enamine | EN300-20824142-0.25g |
(5-amino-6-bromopyridin-2-yl)methanol |
1805123-91-4 | 95% | 0.25g |
$524.0 | 2023-09-16 | |
| Enamine | EN300-20824142-0.5g |
(5-amino-6-bromopyridin-2-yl)methanol |
1805123-91-4 | 95% | 0.5g |
$824.0 | 2023-09-16 | |
| Enamine | EN300-20824142-1.0g |
(5-amino-6-bromopyridin-2-yl)methanol |
1805123-91-4 | 95% | 1g |
$1057.0 | 2023-05-26 | |
| Enamine | EN300-20824142-2.5g |
(5-amino-6-bromopyridin-2-yl)methanol |
1805123-91-4 | 95% | 2.5g |
$2071.0 | 2023-09-16 | |
| Enamine | EN300-20824142-5.0g |
(5-amino-6-bromopyridin-2-yl)methanol |
1805123-91-4 | 95% | 5g |
$3065.0 | 2023-05-26 | |
| Enamine | EN300-20824142-10.0g |
(5-amino-6-bromopyridin-2-yl)methanol |
1805123-91-4 | 95% | 10g |
$4545.0 | 2023-05-26 |
3-Amino-2-bromopyridine-6-methanol Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-Amino-2-bromopyridine-6-methanol
Recent Advances in the Study of 3-Amino-2-bromopyridine-6-methanol (CAS: 1805123-91-4)
3-Amino-2-bromopyridine-6-methanol (CAS: 1805123-91-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique bromo and amino functional groups, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications, making it a focal point for researchers aiming to develop novel bioactive molecules.
The synthesis of 3-Amino-2-bromopyridine-6-methanol has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, leveraging palladium-catalyzed cross-coupling reactions to enhance efficiency. This advancement not only reduces production costs but also minimizes the environmental impact, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.
In terms of biological activity, 3-Amino-2-bromopyridine-6-methanol has demonstrated notable inhibitory effects against a range of enzymes, including kinases and proteases, which are critical targets in cancer and inflammatory diseases. A recent preclinical study highlighted its efficacy in suppressing tumor growth in murine models, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors, particularly for resistant forms of cancer.
Further investigations into the mechanistic pathways of 3-Amino-2-bromopyridine-6-methanol have revealed its ability to modulate cellular signaling pathways, such as the PI3K/AKT and MAPK cascades. These insights, published in a 2024 Nature Chemical Biology article, underscore its versatility as a tool compound for probing disease mechanisms and identifying new therapeutic targets. Researchers have also explored its derivatization to enhance pharmacokinetic properties, with some analogs showing improved bioavailability and tissue penetration in early-stage trials.
Despite these promising developments, challenges remain in translating 3-Amino-2-bromopyridine-6-methanol into clinical applications. Issues such as metabolic stability and potential toxicity profiles require further optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with several patents filed in 2023-2024 for novel formulations and delivery systems. The compound's unique structural features continue to inspire innovative research, positioning it as a key player in the future of drug discovery.
In conclusion, 3-Amino-2-bromopyridine-6-methanol (CAS: 1805123-91-4) represents a compelling area of study in chemical biology and pharmaceutical sciences. Its synthetic accessibility, diverse biological activities, and potential therapeutic applications make it a valuable candidate for further investigation. As research progresses, this compound is likely to contribute significantly to the development of new treatments for complex diseases, reinforcing the importance of interdisciplinary collaboration in advancing medical science.
1805123-91-4 (3-Amino-2-bromopyridine-6-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)